Cas no 288862-40-8 (9-Octadecen-1-one, 1-(2-oxazolyl)-, (9Z)-)

• Product Name: 9-Octadecen-1-one, 1-(2-oxazolyl)-, (9Z)-
• CAS No: 288862-40-8
• MF: C₂₁H₃₅NO₂
• MW: 333.508106470108
• CID: 1436740
• PubChem ID: 44285344
• Update Time: 2025-04-20

9-Octadecen-1-one, 1-(2-oxazolyl)-, (9Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecen-1-one, 1-(2-oxazolyl)-, (9Z)-
• 1-(1,3-oxazol-2-yl)octadec-9-en-1-one
• 1-Oxazol-2-yl-nonadec-10-en-2-one
• PD179071
• 1-(oxazol-2-yl)octadec-9-en-1-one
• (Z)-1-Oxazol-2-yl-octadec-9-en-1-one
• BDBM50100864
• (9z)-1-(1,3-oxazol-2-yl)octadec-9-en-1-one
• SCHEMBL13764125
• (Z)-1-(oxazol-2-yl)octadec-9-en-1-one
• CHEMBL39412
• 288862-40-8

• Inchi： 1S/C21H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)21-22-18-19-24-21/h9-10,18-19H,2-8,11-17H2,1H3/b10-9-
• InChI Key： WWYUNXGFLPTVRR-KTKRTIGZSA-N
• SMILES： O=C(C1=NC=CO1)CCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 333.26695
• Monoisotopic Mass: 333.266779359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1